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For Researchers, Scientists, and Drug Development Professionals

Foreword

6-Amino-2-methoxynicotinic acid, a substituted pyridine derivative, represents a key
structural motif in medicinal chemistry. Its unique arrangement of a carboxylic acid, an amino
group, and a methoxy group on a pyridine core makes it a versatile building block for the
synthesis of complex molecular architectures. This guide provides a comprehensive overview
of its molecular structure, physicochemical properties, and its significance as a pharmaceutical
intermediate, grounded in authoritative data to support further research and development.

Section 1: Core Molecular Attributes
Molecular Structure and Weight

6-Amino-2-methoxynicotinic acid is a heterocyclic compound with the systematic IUPAC
name 6-aminopyridine-3-carboxylic acid. The presence of both an amino group (a hydrogen
bond donor and base) and a carboxylic acid group (a hydrogen bond donor/acceptor and acid)
imparts amphoteric properties to the molecule. The methoxy group at the 2-position influences
the electron density of the pyridine ring and can affect the molecule's reactivity and binding
interactions.

The fundamental properties of this compound are summarized in the table below.
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Property Value Source(s)
Molecular Formula C7HsN20s3 [1]
Molecular Weight 168.15 g/mol [1]

CAS Number 1060806-77-0 [1][2]
PubChem CID 55252836 [1]

To visualize the arrangement of these functional groups, the following diagram illustrates the
molecular structure.

Caption: Molecular structure of 6-Amino-2-methoxynicotinic acid.

Section 2: Physicochemical and Safety Data

While comprehensive experimental data for 6-Amino-2-methoxynicotinic acid is not widely
published in peer-reviewed literature, information from reliable chemical suppliers provides a
baseline for its handling and use in a laboratory setting.

Physicochemical Properties:
o Appearance: Expected to be a solid at room temperature.

o Solubility: The presence of polar functional groups suggests potential solubility in polar
organic solvents and aqueous solutions, pH-dependent.

Safety and Handling: This compound is classified with the following hazard statements:
e H315: Causes skin irritation.

e H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

Precautionary Measures: Standard laboratory precautions should be observed when handling
this compound. This includes the use of personal protective equipment (PPE) such as safety
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glasses, gloves, and a lab coat. Work should be conducted in a well-ventilated area or a fume
hood to avoid inhalation of dust or vapors.

Section 3: Synthesis and Characterization
Synthetic Pathways

The synthesis of substituted nicotinic acids often involves multi-step processes. While a
specific, detailed protocol for 6-Amino-2-methoxynicotinic acid is not readily available in
published literature, analogous syntheses of related compounds provide insights into potential
synthetic routes. For instance, the synthesis of similar pyridine derivatives can be achieved
through reactions involving the modification of pre-existing pyridine rings or through ring-
forming condensation reactions. A practical preparation of a related compound, methyl 2-
methoxy-6-methylaminopyridine-3-carboxylate, was achieved from 2,6-dichloro-3-
trifluoromethylpyridine, highlighting a potential strategy involving nucleophilic substitution and
functional group interconversion.[3]

Analytical Characterization

The structural confirmation of 6-Amino-2-methoxynicotinic acid would rely on a combination
of standard analytical techniques:

» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR would be expected to show distinct signals for the aromatic protons on the
pyridine ring, the methoxy protons, the amino protons, and the carboxylic acid proton. The
chemical shifts and coupling patterns of the aromatic protons would be indicative of the
substitution pattern.

o 13C NMR would show characteristic signals for the carbons of the pyridine ring, the
methoxy carbon, and the carboxyl carbon.

« Infrared (IR) Spectroscopy: The IR spectrum would be expected to show characteristic
absorption bands for the N-H stretching of the amino group, the O-H stretching of the
carboxylic acid, the C=0 stretching of the carboxyl group, and C-O stretching of the methoxy
group, as well as aromatic C-H and C=C/C=N stretching vibrations.
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e Mass Spectrometry (MS): Mass spectrometry would be used to confirm the molecular weight
of the compound. The fragmentation pattern could provide further structural information.

While specific spectral data for this compound is not publicly available in research publications,
some chemical suppliers indicate the availability of such data upon request.[2]

Section 4: Applications in Drug Discovery and
Development

Substituted nicotinic acids are a class of compounds with significant interest in pharmaceutical
research. The structural features of 6-Amino-2-methoxynicotinic acid make it a valuable
pharmaceutical intermediate.[4] Its functional groups provide handles for further chemical
modification, allowing for its incorporation into larger, more complex molecules with potential
therapeutic activity.

The related compound, 6-aminonicotinic acid, is known to be a versatile building block for a
range of medicinal compounds, including those investigated for anti-inflammatory and anti-
cancer properties.[5] The amino and carboxylic acid groups allow for the formation of amide
bonds, a key linkage in many pharmaceutical agents. The pyridine core is a common scaffold
in drug molecules due to its ability to engage in various biological interactions.

The broader class of aminonicotinic acid derivatives has been explored for a variety of
therapeutic targets. For example, derivatives of 6-amino-2-pyridone-3,5-dicarbonitriles have
been synthesized and evaluated for their anti-cancer activity.[6] This highlights the potential for
molecules containing the aminopyridine core structure in the development of novel
therapeutics.

Section 5: Conclusion and Future Outlook

6-Amino-2-methoxynicotinic acid is a chemical entity with clear potential as a building block
in the synthesis of novel pharmaceutical agents. Its well-defined structure and multiple
functional groups offer a versatile platform for medicinal chemists. While detailed experimental
and application data in the public domain is currently limited, the established importance of
related nicotinic acid derivatives in drug discovery suggests that 6-Amino-2-methoxynicotinic
acid is a compound of interest for further investigation. Future research efforts focused on the
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development of efficient synthetic routes and the exploration of its utility in the creation of new
bioactive molecules are warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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